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Compound of Interest

Compound Name: 13-Methyltetracosanoyl-CoA

Cat. No.: B15550171

Preliminary investigation into the discovery and natural occurrence of 13-
Methyltetracosanoyl-CoA reveals a significant knowledge gap in current scientific literature.
Extensive searches have failed to identify any specific documentation of this particular very-
long-chain methyl-branched fatty acyl-CoA. This suggests that 13-Methyltetracosanoyl-CoA
may be an exceptionally rare, novel, or potentially synthetic molecule that has not been
extensively studied or reported.

Initial inquiries often lead to confusion with a similarly named but structurally distinct and well-
documented compound: 13-methyltetradecanoic acid. This is a 15-carbon branched-chain fatty
acid, significantly shorter than the 25-carbon backbone of the molecule in question. This
recurring misidentification highlights the unique and largely unexplored nature of 13-
methyltetracosanoic acid and its corresponding CoA ester.

While direct information is absent, a broader examination of very-long-chain methyl-branched
fatty acids (VLC-MBFAS) provides a theoretical framework for the potential origins and
characteristics of 13-Methyltetracosanoyl-CoA.

Potential Natural Occurrence and Biosynthesis

VLC-MBFAs are known constituents of various organisms, particularly bacteria, marine life, and
certain plant waxes. Their biosynthesis typically involves the elongation of a shorter branched-
chain fatty acid primer.
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Hypothetical Biosynthetic Pathway

The formation of 13-Methyltetracosanoyl-CoA would likely follow a similar pathway, starting
with a methyl-branched primer and undergoing subsequent elongation cycles. A plausible,

though unconfirmed, biosynthetic route is outlined below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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